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CAS No.: 1323966-30-8

Cat. No.: B1530405

Get Quote

An In-depth Technical Guide to 4-Chloro-3-ethoxy-2-fluorobenzyl bromide for Researchers,

Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of 4-Chloro-3-ethoxy-2-fluorobenzyl
bromide, a halogenated aromatic compound with significant potential as a building block in

synthetic chemistry and drug discovery. A direct CAS (Chemical Abstracts Service) number for

this specific molecule is not readily found in public databases, suggesting it may be a novel or

less-common research chemical. This guide, therefore, leverages data from structurally

analogous compounds to provide researchers with a robust framework for its synthesis,

potential applications, and safe handling. By examining related molecules, we can infer the

physicochemical properties, reactivity, and biological significance of 4-Chloro-3-ethoxy-2-
fluorobenzyl bromide, thereby equipping scientists with the necessary insights for its

utilization in the laboratory.
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Introduction: The Utility of Substituted Benzyl
Bromides in Modern Synthesis
Substituted benzyl bromides are a cornerstone of modern organic synthesis, prized for their

utility as versatile electrophilic intermediates. The benzyl bromide moiety is readily susceptible

to nucleophilic substitution, making it an invaluable tool for introducing the substituted benzyl

group into a wide array of molecular scaffolds. The specific nature and position of the

substituents on the aromatic ring can profoundly influence the compound's reactivity and the

properties of the resulting molecules.

The subject of this guide, 4-Chloro-3-ethoxy-2-fluorobenzyl bromide, presents a particularly

interesting combination of functional groups. The presence of chlorine and fluorine atoms can

significantly impact the electronic properties of the benzene ring and introduce metabolic

stability, while the ethoxy group can modulate lipophilicity and hydrogen bonding potential.[1]

These features make it a promising candidate for the synthesis of novel compounds in

medicinal chemistry, agrochemicals, and materials science. This guide will serve as a

foundational resource for researchers interested in exploring the synthetic and pharmacological

potential of this unique molecule.

CAS Number and Nomenclature
A definitive CAS number for 4-Chloro-3-ethoxy-2-fluorobenzyl bromide could not be located

in publicly accessible chemical databases. This suggests that the compound may not have

been previously synthesized and registered or is not yet commercially available. However, for

researchers working in this area, the CAS numbers of structurally similar compounds are

provided below for reference:

Compound Name CAS Number

4-Chloro-3-(trifluoromethoxy)benzyl bromide 886500-93-2[2]

4-Chloro-3-fluorobenzyl bromide 206362-80-3[3][4]

4-Chloro-2-fluorobenzyl bromide 71916-82-0[5][6]

These related compounds can serve as valuable starting points for understanding the potential

properties and reactivity of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide.
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Predicted Physicochemical Properties
Based on the analysis of structurally related compounds, the following physicochemical

properties for 4-Chloro-3-ethoxy-2-fluorobenzyl bromide can be predicted:

Property Predicted Value Rationale

Molecular Formula C9H9BrClFO
Based on the chemical

structure

Molecular Weight 267.52 g/mol
Calculated from the molecular

formula

Appearance
Colorless to light yellow liquid

or solid

Similar to other substituted

benzyl bromides[5]

Boiling Point >200 °C (decomposes)
Extrapolated from similar

compounds

Solubility

Soluble in organic solvents

(e.g., DCM, THF, Ethyl

Acetate), insoluble in water

Typical for nonpolar organic

halides

Proposed Synthesis and Reaction Mechanism
The synthesis of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide would likely proceed via the

bromination of the corresponding toluene derivative, 4-chloro-3-ethoxy-2-fluorotoluene. This

transformation is typically achieved through a free-radical substitution reaction.

Hypothetical Experimental Protocol: Synthesis of 4-
Chloro-3-ethoxy-2-fluorobenzyl bromide

Starting Material Preparation: The synthesis would commence with 4-chloro-3-ethoxy-2-

fluorotoluene. This precursor could potentially be synthesized through a multi-step sequence

involving nitration, reduction, diazotization, and etherification of a suitable fluorotoluene

starting material.

Bromination Reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#4-chloro-3-ethoxy-2-fluorobenzyl-bromide-cas-number-lookup
https://www.chemimpex.com/products/45733
https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#4-chloro-3-ethoxy-2-fluorobenzyl-bromide-cas-number-lookup
https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#4-chloro-3-ethoxy-2-fluorobenzyl-bromide-cas-number-lookup
https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#4-chloro-3-ethoxy-2-fluorobenzyl-bromide-cas-number-lookup
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

1 equivalent of 4-chloro-3-ethoxy-2-fluorotoluene in a suitable solvent such as carbon

tetrachloride or cyclohexane.

Add a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO)

(0.05-0.1 equivalents).

Heat the mixture to reflux.

Slowly add 1.1 equivalents of N-bromosuccinimide (NBS) portion-wise over 1-2 hours.

Alternatively, liquid bromine can be added dropwise while irradiating the reaction mixture

with a UV lamp.[7]

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Filter off the succinimide byproduct.

Wash the filtrate with water and brine to remove any remaining impurities.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel or by vacuum

distillation.

Proposed Synthetic Workflow Diagram
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Caption: Proposed synthesis of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide.

Potential Applications in Drug Development
The unique substitution pattern of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide makes it an

attractive building block for the synthesis of novel pharmaceutical agents.

Introduction of Key Pharmacophores: This molecule can be used to introduce the 4-chloro-3-

ethoxy-2-fluorobenzyl moiety into various drug scaffolds. The halogen atoms can enhance

binding affinity to target proteins and improve metabolic stability, while the ethoxy group can

fine-tune solubility and permeability.

Synthesis of Bioactive Molecules: Structurally related benzyl halides are known

intermediates in the synthesis of a wide range of therapeutic agents, including anticancer,

anti-inflammatory, and antiviral drugs.[1][5] It is plausible that 4-Chloro-3-ethoxy-2-
fluorobenzyl bromide could be employed in similar synthetic strategies to generate novel

drug candidates.

Role as a Synthetic Intermediate Diagram

4-Chloro-3-ethoxy-2-fluorobenzyl bromide

Nucleophilic Substitution (SN2)

Nucleophilic Moiety
(e.g., Amine, Thiol, Alcohol)

Novel Drug Candidate
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Caption: Role as an intermediate in drug synthesis.

Safety and Handling (Based on Analogs)
While specific safety data for 4-Chloro-3-ethoxy-2-fluorobenzyl bromide is unavailable,

related benzyl bromides are known to be hazardous.[8][9][10][11][12] The following

precautions, based on data for analogous compounds, are strongly recommended:

Corrosive: Causes severe skin burns and eye damage.[9][12]

Toxic: Harmful if swallowed, inhaled, or in contact with skin.[10][11]

Lachrymator: Can cause severe irritation to the eyes and respiratory tract.

Recommended Handling Procedures:
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with a face shield, and a lab coat.[9]

Ventilation: Handle this compound in a well-ventilated fume hood to avoid inhalation of

vapors.[8]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as bases, oxidizing agents, and metals.[8] Keep the container tightly sealed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
4-Chloro-3-ethoxy-2-fluorobenzyl bromide is a potentially valuable, yet underexplored,

building block for chemical synthesis. While a specific CAS number is not readily available, this

guide provides a comprehensive framework for its synthesis, potential applications, and safe

handling based on the known properties of structurally similar compounds. The unique

combination of substituents on the aromatic ring suggests that this compound could play a

significant role in the development of novel pharmaceuticals and other advanced materials.

Researchers are encouraged to exercise caution when handling this and related compounds,
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adhering to strict safety protocols. The exploration of the chemistry and applications of 4-
Chloro-3-ethoxy-2-fluorobenzyl bromide represents a promising avenue for future research

and innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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